Cas no 82938-05-4 (17b-Estradiol-13C2)
17β-Estradiol-13C2 is a stable isotope-labeled analog of 17β-estradiol, where two carbon atoms are replaced with the 13C isotope. This compound is primarily used as an internal standard in mass spectrometry-based assays, ensuring high accuracy and precision in quantitative analyses of endogenous estradiol levels. The isotopic labeling minimizes interference with endogenous compounds, enhancing analytical specificity. Its applications include clinical research, endocrinology studies, and pharmaceutical development, where precise measurement of estradiol is critical. The 13C2 label provides excellent stability and detection sensitivity, making it a reliable tool for LC-MS/MS and GC-MS methodologies. This product is synthesized under stringent quality controls to guarantee purity and isotopic enrichment.
17b-Estradiol-13C2 structure
Product Name:17b-Estradiol-13C2
CAS No:82938-05-4
MF:C11H14O4
MW:210.226463794708
CID:4557270
Update Time:2025-05-27
17b-Estradiol-13C2 Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Diethoxybenzoic acid
- Benzoic acid, 2,6-diethoxy-
- 0245AF
- 17b-Estradiol-13C2
-
- Inchi： 1S/C11H14O4/c1-3-14-8-6-5-7-9(15-4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
- InChI Key： XUIVSLVJEQVKLB-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC=C(C=1C(=O)O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 191
- XLogP3: 1.4
- Topological Polar Surface Area: 55.8
17b-Estradiol-13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E888003-1mg |
17b-Estradiol-13C2 |
82938-05-4 | 1mg |
$ 420.00 | 2023-09-07 | ||
| TRC | E888003-10mg |
17b-Estradiol-13C2 |
82938-05-4 | 10mg |
$ 3196.00 | 2023-09-07 | ||
| A2B Chem LLC | AX39595-1mg |
17β-Estradiol-13C2 |
82938-05-4 | 1mg |
$1085.00 | 2024-04-19 |
17b-Estradiol-13C2 Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:82938-05-4)17b-Estradiol-[13C2
Order Number:LE15936
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com
17b-Estradiol-13C2 Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:82938-05-4)17b-Estradiol-[13C2
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry